4-Methyl-3-nitroaniline
4-Methyl-3-nitroaniline
5-nitro-4-toluidine appears as a orange-red or yellow crystalline solid. Insoluble in water. May be toxic by ingestion. Used to make dyes and pigments.
4-Amino-2-nitrotoluene is a C-nitro compound.
4-Amino-2-nitrotoluene is a C-nitro compound.
Brand Name:
Vulcanchem
CAS No.:
119-32-4
VCID:
VC0015663
InChI:
InChI=1S/C7H8N2O2/c1-5-2-3-6(8)4-7(5)9(10)11/h2-4H,8H2,1H3
SMILES:
CC1=C(C=C(C=C1)N)[N+](=O)[O-]
Molecular Formula:
C7H8N2O2
Molecular Weight:
152.15 g/mol
4-Methyl-3-nitroaniline
CAS No.: 119-32-4
Reference Standards
VCID: VC0015663
Molecular Formula: C7H8N2O2
Molecular Weight: 152.15 g/mol
| CAS No. | 119-32-4 |
|---|---|
| Product Name | 4-Methyl-3-nitroaniline |
| Molecular Formula | C7H8N2O2 |
| Molecular Weight | 152.15 g/mol |
| IUPAC Name | 4-methyl-3-nitroaniline |
| Standard InChI | InChI=1S/C7H8N2O2/c1-5-2-3-6(8)4-7(5)9(10)11/h2-4H,8H2,1H3 |
| Standard InChIKey | GDIIPKWHAQGCJF-UHFFFAOYSA-N |
| SMILES | CC1=C(C=C(C=C1)N)[N+](=O)[O-] |
| Canonical SMILES | CC1=C(C=C(C=C1)N)[N+](=O)[O-] |
| Density | 1.312 (NTP, 1992) |
| Flash Point | 315 °F (NTP, 1992) |
| Melting Point | 172 to 174 °F (NTP, 1992) |
| Physical Description | 5-nitro-4-toluidine appears as a orange-red or yellow crystalline solid. Insoluble in water. May be toxic by ingestion. Used to make dyes and pigments. |
| Description | 5-nitro-4-toluidine appears as a orange-red or yellow crystalline solid. Insoluble in water. May be toxic by ingestion. Used to make dyes and pigments. 4-Amino-2-nitrotoluene is a C-nitro compound. |
| Solubility | less than 1 mg/mL at 72° F (NTP, 1992) |
| Synonyms | 3-Nitro-4-methylaniline; 1-Amino-3-nitro-4-methylbenzene; 5-Nitro-4-toluidine; 4-Amino-2-nitrotoluene; 2-Nitro-4-aminotoluene; 4-Methyl-3-nitroaniline; NSC 7731; |
| Vapor Density | 5.8 (NTP, 1992) (Relative to Air) |
| PubChem Compound | 8390 |
| Last Modified | Nov 11 2021 |
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